N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a complex chemical compound that is synthesized through a specific method, and its mechanism of action is not fully understood. However, the compound has been found to have biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide is not fully understood. However, it has been found to have an inhibitory effect on certain enzymes, which may contribute to its therapeutic properties.
Biochemical and Physiological Effects
This compound has been found to have biochemical and physiological effects that make it a promising candidate for further research. It has been found to have an inhibitory effect on certain enzymes, which may contribute to its potential therapeutic properties. Additionally, it has been found to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for further research. However, its mechanism of action is not fully understood, which may limit its usefulness in certain types of experiments.
Future Directions
There are several future directions for research on N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide. One direction is to further investigate its potential therapeutic properties in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, further research is needed to determine the optimal dosage and administration of the compound for therapeutic use.
Synthesis Methods
The synthesis of N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide is a complex process that involves several steps. The first step involves the reaction of 1H-pyrazol-4-amine with ethyl 2-bromoacetate to produce ethyl 2-(1H-pyrazol-4-yl)acetate. The second step involves the reaction of the ethyl 2-(1H-pyrazol-4-yl)acetate with N,N-dimethylpentan-2-amine to produce N,4-dimethyl-2-(1H-pyrazol-4-yl)pentan-1-amine. The final step involves the reaction of N,4-dimethyl-2-(1H-pyrazol-4-yl)pentan-1-amine with 2-oxopiperidine-1-carboxylic acid to produce this compound.
Scientific Research Applications
N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide has been found to have potential therapeutic properties in scientific research. It has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
N,4-dimethyl-2-(2-oxopiperidin-1-yl)-N-(1H-pyrazol-4-yl)pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O2/c1-11(2)8-13(19-7-5-4-6-14(19)20)15(21)18(3)12-9-16-17-10-12/h9-11,13H,4-8H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXKMBOZFXPEPSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)N(C)C1=CNN=C1)N2CCCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.